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Compound of Interest

Compound Name:
(5-Cyclopropylfuran-2-yl)boronic

acid

Cat. No.: B11821897

Get Quote

Executive Summary
(5-Cyclopropylfuran-2-yl)boronic acid (CAS: 1693758-46-1) is a specialized heterocyclic

building block used primarily in Suzuki-Miyaura cross-coupling reactions to introduce the 5-

cyclopropylfuran moiety.[1]

Commercial Status:

Availability:Low / Custom Synthesis. This compound is rarely available as a bulk "off-the-

shelf" commodity from major Western catalogs (e.g., Sigma-Aldrich, Fisher) due to inherent

stability issues.[1] It is primarily listed by specialized building block suppliers (e.g., Enamine,

ChemScene, BLD Pharm) and Asian aggregators, often with lead times indicating on-

demand synthesis.

Stability Risk: High. Electron-rich heteroaryl boronic acids, particularly 2-substituted furans,

are prone to rapid protodeboronation (hydrolysis of the C-B bond) under storage and

reaction conditions.[1]
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Recommendation: Researchers are strongly advised to procure or synthesize the pinacol

ester or MIDA boronate derivative for storage, or generate the free boronic acid in situ

immediately prior to use.

Commercial Landscape & Procurement
Identification Data

Property Detail

Chemical Name (5-Cyclopropylfuran-2-yl)boronic acid

CAS Number 1693758-46-1

Molecular Formula C₇H₉BO₃

Molecular Weight 151.96 g/mol

Preferred Analog
(5-Cyclopropylfuran-2-yl)boronic acid pinacol

ester (More Stable)

Sourcing Strategy
Due to the compound's instability, "In Stock" labels on aggregator sites often refer to the

capability to synthesize rather than physical inventory.

Primary Suppliers (Check for Custom Synthesis): Enamine, ChemScene, BLD Pharm,

Combi-Blocks.[1]

Typical Lead Time: 2–4 weeks (indicative of fresh synthesis).[1]

Cost Analysis: High premium (

500/g) due to handling requirements.[1]

Decision Matrix: Buy vs. Make
The following workflow illustrates the optimal decision path for acquiring this reagent based on

project timelines and stability requirements.
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Figure 1: Procurement decision tree prioritizing the stable ester form or in-house synthesis.[1]

Technical Analysis: Stability & Handling
The Protodeboronation Mechanism
The primary technical challenge with (5-Cyclopropylfuran-2-yl)boronic acid is

protodeboronation, where the boronic acid group is replaced by a proton, yielding 2-

cyclopropylfuran.[1]

Mechanism: Furan is an electron-rich heterocycle.[1] The C2 position is highly nucleophilic.

In the presence of water (even atmospheric moisture) or mild acid/base, the ipso-carbon is

protonated, leading to the cleavage of the C-B bond.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b11821897/docs?utm_src=pdf-body-img#technical-guide-sourcing-handling-5-cyclopropylfuran-2-yl-boronic-acid-1
https://www.chemscene.com/product/857798-32-4.html
https://www.benchchem.com/product/b11821897/docs?utm_src=pdf-body#technical-guide-sourcing-handling-5-cyclopropylfuran-2-yl-boronic-acid-1
https://www.chemscene.com/product/857798-32-4.html
https://www.chemscene.com/product/857798-32-4.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11821897?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Catalysts: Metal salts (often present in cross-coupling) and high pH accelerate this

decomposition.[1]

Mitigation:

Storage: Store under Argon at -20°C.

Derivatization: Convert to the pinacol ester (Bpin) or N-methyliminodiacetic acid (MIDA)

boronate.[1] These esters reduce the Lewis acidity of the boron center and sterically

protect the C-B bond.

Validated Synthesis Protocol
If commercial sources are unavailable or degraded, the following 2-step protocol is the industry

standard for generating high-purity material. This route avoids the isolation of the unstable free

acid by trapping it directly as the pinacol ester.

Retrosynthetic Analysis
Target: 2-(5-Cyclopropylfuran-2-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane (Pinacol Ester).[1]

Precursor: 2-Bromofuran (Commercially abundant) + Cyclopropylboronic acid.[1]

2-Bromofuran

2-Cyclopropylfuran

Suzuki Coupling

Cyclopropylboronic acid

Target Pinacol Ester
(Stable)

Lithiation-Borylation

Pd(dppf)Cl2, Base

1. n-BuLi, -78°C
2. iPrOBpin (or B(OiPr)3 + Pinacol)

Free Boronic Acid
(Unstable)

Hydrolysis (Optional)
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Figure 2: Two-step synthesis pathway via 2-cyclopropylfuran intermediate.
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Step-by-Step Methodology
Phase 1: Synthesis of 2-Cyclopropylfuran
Note: This intermediate is volatile.[1] Handle with care during evaporation.[1]

Reagents: 2-Bromofuran (1.0 eq), Cyclopropylboronic acid (1.2 eq), Pd(dppf)Cl₂ (0.05 eq),

K₃PO₄ (3.0 eq).

Solvent: Toluene/Water (10:1).

Procedure:

Degas solvents thoroughly with Nitrogen/Argon.

Combine reagents in a pressure vessel or reflux setup.

Heat to 80–90°C for 12–16 hours. Monitor by TLC/GC-MS.

Workup: Cool, extract with diethyl ether. Wash with brine. Dry over Na₂SO₄.

Purification: Carefully concentrate (do not evaporate to dryness due to volatility) and purify

via silica gel chromatography (100% Pentane or Hexane).[1]

Yield: Expect 60–80%.

Phase 2: Lithiation & Borylation (The Critical Step)
This step installs the boron moiety at the vacant C5 position.[1]

Reagents: 2-Cyclopropylfuran (from Phase 1), n-Butyllithium (1.2 eq, 2.5M in hexanes), 2-

Isopropoxy-4,4,5,5-tetramethyl-1,3,2-dioxaborolane (1.3 eq).[1]

Solvent: Anhydrous THF.

Procedure:

Dissolve 2-cyclopropylfuran in anhydrous THF under Argon.

Cool to -78°C (Dry ice/Acetone bath). Critical: Low temperature prevents ring opening.[1]
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Add n-BuLi dropwise over 20 minutes. Stir for 1 hour at -78°C. (Lithiation occurs

selectively at the C5 position).

Add the borate ester (iPrOBpin) dropwise.

Allow the mixture to warm to room temperature over 2 hours.

Quench: Add saturated NH₄Cl solution.

Extraction: Extract with Ethyl Acetate.

Purification: Silica gel chromatography (Hexane/EtOAc gradient).[1]

Quality Control (Self-Validation)
¹H NMR (CDCl₃): Look for the disappearance of the C5 proton of the furan ring. The

cyclopropyl protons (0.7–1.0 ppm) and the pinacol methyls (~1.3 ppm, s, 12H) should be

distinct.

¹¹B NMR: A single peak around ~27–30 ppm indicates a clean boronate ester.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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